Cas no 2172272-95-4 (3-bromo-2-(4-phenylcyclohexyl)propan-1-ol)

• Product Name: 3-bromo-2-(4-phenylcyclohexyl)propan-1-ol
• CAS No: 2172272-95-4
• MF: C₁₅H₂₁BrO
• MW: 297.230643987656
• CID: 6419807
• PubChem ID: 165528274
• Update Time: 2025-10-30

3-bromo-2-(4-phenylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(4-phenylcyclohexyl)propan-1-ol
• EN300-1459257
• 2172272-95-4

• Inchi： 1S/C15H21BrO/c16-10-15(11-17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2
• InChI Key： SRHKKHYAUCJJAW-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 296.07758g/mol
• Monoisotopic Mass: 296.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-2-(4-phenylcyclohexyl)propan-1-ol

Introduction to 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol (CAS No. 2172272-95-4)

3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol, with the CAS number 2172272-95-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of brominated alcohols and is characterized by its unique structural features, which include a bromine atom, a cyclohexyl ring, and a phenyl group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol typically involves multi-step reactions, including the formation of the cyclohexyl ring, the introduction of the bromine atom, and the final hydroxylation step. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol has shown promise as a lead compound for the development of new drugs. Its structural similarity to certain bioactive molecules has prompted researchers to investigate its potential as a modulator of various biological pathways. For instance, studies have explored its interactions with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol exhibits potent agonist activity at the serotonin 5-HT_1A receptor. This finding is particularly significant because serotonin 5-HT_1A receptors play a crucial role in regulating mood, anxiety, and cognitive function. The compound's ability to modulate these receptors suggests its potential use in the treatment of psychiatric disorders such as depression and anxiety.

Beyond its pharmacological applications, 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol has also been studied for its effects on cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses. This property makes it a promising candidate for developing anti-inflammatory drugs.

In addition to its biological activities, the physical and chemical properties of 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol is an important consideration for both research and industrial applications. Toxicological studies have shown that it exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 3-Bromo-2-(4-Phenylcyclohexyl)propan-1-ol (CAS No. 2172272-95-4) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems.